![molecular formula C16H17F3N4O4S B2813212 2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide CAS No. 921562-87-0](/img/structure/B2813212.png)
2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
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Description
2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C16H17F3N4O4S and its molecular weight is 418.39. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Agents
Research has shown that certain derivatives of imidazole, which include structures similar to 2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide, have been synthesized and tested for their antibacterial activity. These compounds have been found to exhibit significant antibacterial properties (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Antimicrobial and Antioxidant Agents
Another study involved the synthesis of benzodiazepines bearing benzimidazole and indole moieties, which are structurally related to the compound . These compounds displayed potent antimicrobial activity against various bacteria and fungi, in addition to exhibiting good antioxidant activity (Naraboli & Biradar, 2017).
Anticancer Agents
Several studies have investigated the anticancer potential of compounds structurally similar to this compound. One such study synthesized thiazole derivatives with anticancer activity. These compounds were tested against human lung adenocarcinoma cells, with some showing high selectivity and efficacy (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019). Another study synthesized imidazole acetamide derivatives targeting dihydropteroate synthase enzyme, showing promising antibacterial and antituberculosis activity (Daraji, Rajani, Rajani, Pithawala, Jayanthi, & Patel, 2021).
Anticonvulsant Activity
A study on omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, closely related to the compound , demonstrated significant anticonvulsant activity. The most active compound in this series was identified, providing insights into potential anticonvulsant applications (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).
Anti-inflammatory Activity
Compounds with a benzimidazole structure, similar to the compound of interest, have been synthesized and tested for their anti-inflammatory activity. Some of these compounds were found to be highly potent when compared to common anti-inflammatory drugs (Bhor & Sable, 2022).
properties
IUPAC Name |
2-[5-(hydroxymethyl)-2-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylimidazol-1-yl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N4O4S/c1-20-13(25)7-23-11(8-24)6-21-15(23)28-9-14(26)22-10-2-4-12(5-3-10)27-16(17,18)19/h2-6,24H,7-9H2,1H3,(H,20,25)(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANVUVPBWTWAMKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CN1C(=CN=C1SCC(=O)NC2=CC=C(C=C2)OC(F)(F)F)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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